Cas no 1280911-05-8 (N-(1-cyanocycloheptyl)-2-(3-ethyl-2,4,5-trioxoimidazolidin-1-yl)acetamide)
N-(1-cyanocycloheptyl)-2-(3-ethyl-2,4,5-trioxoimidazolidin-1-yl)acetamide Chemical and Physical Properties
Names and Identifiers
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- 1280911-05-8
- N-(1-cyanocycloheptyl)-2-(3-ethyl-2,4,5-trioxoimidazolidin-1-yl)acetamide
- EN300-26684417
- Z280343246
- AKOS034037352
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- Inchi: 1S/C15H20N4O4/c1-2-18-12(21)13(22)19(14(18)23)9-11(20)17-15(10-16)7-5-3-4-6-8-15/h2-9H2,1H3,(H,17,20)
- InChI Key: QSGVEYQRAHZYNN-UHFFFAOYSA-N
- SMILES: O=C(CN1C(C(N(CC)C1=O)=O)=O)NC1(C#N)CCCCCC1
Computed Properties
- Exact Mass: 320.14845513g/mol
- Monoisotopic Mass: 320.14845513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 584
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 111Ų
N-(1-cyanocycloheptyl)-2-(3-ethyl-2,4,5-trioxoimidazolidin-1-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26684417-0.05g |
N-(1-cyanocycloheptyl)-2-(3-ethyl-2,4,5-trioxoimidazolidin-1-yl)acetamide |
1280911-05-8 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-cyanocycloheptyl)-2-(3-ethyl-2,4,5-trioxoimidazolidin-1-yl)acetamide Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on N-(1-cyanocycloheptyl)-2-(3-ethyl-2,4,5-trioxoimidazolidin-1-yl)acetamide
Comprehensive Overview of N-(1-cyanocycloheptyl)-2-(3-ethyl-2,4,5-trioxoimidazolidin-1-yl)acetamide (CAS No. 1280911-05-8)
The compound N-(1-cyanocycloheptyl)-2-(3-ethyl-2,4,5-trioxoimidazolidin-1-yl)acetamide, identified by its CAS No. 1280911-05-8, is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a cyanocycloheptyl moiety and a trioxoimidazolidin core, which contribute to its potential applications in pharmaceutical and agrochemical research. This compound has garnered attention due to its intricate molecular design, which combines cyclic and acyclic components to achieve specific reactivity and binding properties.
In recent years, the demand for novel heterocyclic compounds like N-(1-cyanocycloheptyl)-2-(3-ethyl-2,4,5-trioxoimidazolidin-1-yl)acetamide has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its imidazolidinone derivative, a scaffold known for its bioactivity in modulating enzymatic pathways. The presence of the cyanocycloheptyl group further enhances its lipophilicity, making it a candidate for crossing biological membranes—a critical factor in drug development.
The synthesis of CAS No. 1280911-05-8 involves multi-step organic reactions, often starting with the condensation of ethyl hydantoin derivatives with activated acetamide intermediates. Its purity and stability are rigorously tested using techniques such as HPLC and NMR spectroscopy, ensuring compliance with industry standards. This compound’s stability under various pH conditions makes it suitable for further derivatization, a feature highly valued in medicinal chemistry.
From an industrial perspective, N-(1-cyanocycloheptyl)-2-(3-ethyl-2,4,5-trioxoimidazolidin-1-yl)acetamide is explored for its potential role in crop protection formulations. Its trioxoimidazolidin core exhibits herbicidal and fungicidal properties, aligning with the growing need for sustainable agrochemicals. Environmental compatibility and low toxicity profiles are key considerations, reflecting broader trends in green chemistry.
In the context of AI-driven drug discovery, this compound’s structural features are analyzed using machine learning models to predict its interactions with biological targets. Such applications resonate with current trends in computational chemistry, where high-throughput screening accelerates the identification of lead compounds. The integration of cheminformatics tools further refines its potential applications.
For researchers sourcing CAS No. 1280911-05-8, quality assurance is paramount. Reputable suppliers provide detailed COA (Certificate of Analysis) documentation, including data on residual solvents and heavy metals. Storage recommendations typically emphasize protection from moisture and light to preserve its integrity, addressing common concerns about compound degradation.
Looking ahead, the versatility of N-(1-cyanocycloheptyl)-2-(3-ethyl-2,4,5-trioxoimidazolidin-1-yl)acetamide positions it as a promising candidate for interdisciplinary research. Whether in pharmaceutical intermediates or specialty chemicals, its unique attributes continue to inspire innovation. As regulatory frameworks evolve, compliance with REACH and other global standards will further shape its commercial viability.
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